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Compound of Interest

Boc-2,4,6-Trifluoro-D-
Compound Name:
Phenylalanine

Cat. No.: B1579696

Get Quote

Executive Summary & Core Properties

2,4,6-Trifluorophenylalanine is a non-canonical amino acid (ncAA) distinguished by its
symmetric fluorination pattern on the phenyl ring. Unlike mono-fluorinated variants, 2,4,6-F3-
Phe significantly alters the electronic distribution of the aromatic side chain without introducing

the extreme steric bulk of a pentafluorophenyl group.

Physiochemical Profile
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Property Value | Characteristic Relevance
C
H
Formula
F
NO
) +54 Da vs. Phenylalanine
Molecular Weight 219.16 g/mol

(Phe)

Inverts quadrupole moment;

promotes
Electronic Nature Electron-deficient ring -

stacking with electron-rich

rings (Tyr, Trp).

- ) Increases burial propensity in
Hydrophobicity High ]
hydrophobic cores.

3 chemically equivalent
Fluorines (assuming fast ring
~-105 to -115 ppm (approx) flip) provide a simplified, high-

intensity singlet signal.

19F NMR

Fluorine induction lowers the
pKa (Sidechain) N/A (Non-ionizable) pKa of the backbone

amine/carboxyl.

Chemical Synthesis Strategy

While 2,4,6-F3-Phe is commercially available, in-house synthesis is often required for isotopic
labeling (

C,
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N) or derivative creation. The Schollkopf Bis-Lactim Ether Method is the gold standard for
generating enantiopure L-isomers.

Synthesis Workflow (Schollkopf Method)

This protocol utilizes a chiral auxiliary to direct the stereochemistry of the alkylation step.[1]

Precursor Preparation: 2,4,6-trifluorobenzyl bromide is synthesized from 2,4,6-
trifluorotoluene via radical bromination (NBS/AIBN).

o Chiral Auxiliary Formation: Cyclo(L-Val-Gly) is converted to the bis-lactim ether (Schéllkopf
reagent) using trimethyloxonium tetrafluoroborate.

o Asymmetric Alkylation: The lithiated auxiliary (via n-BuLi at -78°C) attacks the benzyl
bromide. The isopropyl group of the valine moiety directs the incoming electrophile to the
trans face, ensuring L-configuration.

o Hydrolysis: Mild acid hydrolysis releases the L-2,4,6-F3-Phe and recycles the valine methyl
ester.

Visualization: Synthesis Pathway

2,4,6-Trifluorobenzyl
Bromide + n-BuLi

Lithiated Stereoselective ' )
Intermediate — Alkviation o Alkylated - Acid Hydrolysis Release AA L-2,4,6-F3-Phe
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(Bis-lactim ether)

Click to download full resolution via product page

Caption: Stereoselective synthesis of L-2,4,6-F3-Phe via Schollkopf auxiliary to ensure high
enantiomeric excess.

Genetic Incorporation (Genetic Code Expansion)

To incorporate 2,4,6-F3-Phe into proteins in vivo, an orthogonal tRNA/synthetase pair is
required to suppress the amber stop codon (TAG).
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The Orthogonal System

o Host:Escherichia coli (BL21-DE3 or C321.AA "recoded"” strains).
e Synthetase: Variants of Methanocaldococcus jannaschii Tyrosyl-tRNA Synthetase (MjTyrRS).

o Note: While specific "2,4,6-F3-PheRS" mutants exist in proprietary libraries, polyspecific
MjTyrRS variants evolved for p-cyanophenylalanine (pCNF-RS) or p-azidophenylalanine
(pAzF-RS) often display cross-activity due to the similar steric volume of the trifluoro-
group compared to para-substituents.

o Active Site Engineering: If evolving a specific pair, target residues Tyr32, Leu65, Phel08,
GIn109, Aspl158, and Leul62 for mutagenesis to accommodate the electron-deficient ring
and fluorine sterics.

o tRNA:M. jannaschii tRNA

(orthogonal to E. coli machinery).

Experimental Protocol: In Vivo Expression

e Transformation: Co-transform E. coli with:

o Plasmid A: Target Protein (gene with TAG codon) + Antibiotic 1.

o Plasmid B: peVOL-MjTyrRS (library or specific mutant) + Antibiotic 2.
e Growth: Culture in 2xYT or Terrific Broth at 37°C until OD

reaches 0.6-0.8.

e Induction & Supplementation:
o Add 1 mM 2,4,6-F3-Phe (dissolved in minimal NaOH or DMSO).
o Induce protein expression (e.g., 0.5 mM IPTG + 0.02% Arabinose).

o Crucial Step: Lower temperature to 25°C or 30°C to prevent aggregation and allow proper
folding.
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o Harvest: Pellet cells after 12—16 hours.

 Purification: Standard Ni-NTA or ion exchange. Validation: Analyze via Mass Spectrometry
(Intact Protein MS) to confirm mass shift (+54 Da vs WT Phe).

Visualization: Genetic Incorporation Workflow

pEVOL Plasmid Target Plasmid Growth Media
(MjTyrRS + tRNA) (Gene-TAG-Gene) +1mM 2,4,6-F3-Phe

Transformation Uptake

E. coli Host
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Click to download full resolution via product page

Caption: Workflow for site-specific incorporation of 2,4,6-F3-Phe using orthogonal translation
systems.

Applications & Mechanistic Insight
A. 19F NMR Probe

2,4,6-F3-Phe is a superior NMR probe for studying protein dynamics because of its symmetry.
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 Signal: The three fluorine atoms are chemically equivalent if the phenyl ring flips rapidly (fast
exchange on the NMR timescale). This results in a single, intense signal (3x intensity of
mono-F-Phe).

o Conformational Locking: If the protein core packs tightly enough to stop ring flipping, the
signal splits into distinct peaks, providing a direct readout of local packing density and steric
constraint.

o Chemical Shift Anisotropy (CSA): The symmetric distribution reduces CSA complications
compared to ortho-only substitution, yielding sharper lines at high fields.

B. Protein Stability & Engineering
e Quadrupole Inversion:
o Phenylalanine:[1] Electron-rich face (negative potential).

o 2,4,6-F3-Phe: Electron-deficient face (positive potential).

o Mechanism:[2][3][4][5][6][7] This allows 2,4,6-F3-Phe to form strong face-to-face

stacking interactions with electron-rich aromatics (Phe, Tyr, Trp) that are electrostatically
forbidden for native Phe-Phe pairs.

» Hydrophobicity: The C-F bond is highly hydrophobic. Replacing Phe with 2,4,6-F3-Phe in the
hydrophobic core often increases thermal stability (

) by eliminating cavity voids and reducing water accessibility.

C. Drug Discovery

o Metabolic Stability: The 2,4,6-substitution pattern blocks the most common sites of metabolic
oxidation (para and ortho positions) by Cytochrome P450 enzymes, extending the half-life of
peptide-based therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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